Cas no 864940-41-0 (methyl 2-(5-chlorothiophene-2-amido)thiophene-3-carboxylate)

Methyl 2-(5-chlorothiophene-2-amido)thiophene-3-carboxylate is a specialized heterocyclic compound featuring both thiophene and amide functional groups. Its unique structure, incorporating a chlorinated thiophene moiety and a carboxylate ester, makes it a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. The presence of the 5-chlorothiophene group enhances reactivity in cross-coupling reactions, while the ester functionality allows for further derivatization. This compound exhibits high purity and stability, ensuring consistent performance in research and industrial applications. Its well-defined molecular architecture is advantageous for designing bioactive molecules, offering precise control in synthetic pathways. Suitable for controlled environments, it requires standard handling procedures for chlorinated and sulfur-containing compounds.

methyl 2-(5-chlorothiophene-2-amido)thiophene-3-carboxylate structure

864940-41-0 structure

Product Name:methyl 2-(5-chlorothiophene-2-amido)thiophene-3-carboxylate

CAS No:864940-41-0

MF:C₁₁H₈ClNO₃S₂

MW:301.769119262695

CID:6010408

PubChem ID:5310042

Update Time:2025-10-18

methyl 2-(5-chlorothiophene-2-amido)thiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- methyl 2-(5-chlorothiophene-2-amido)thiophene-3-carboxylate
- SMR000018406
- AKOS024605300
- methyl 2-[(5-chlorothiophene-2-carbonyl)amino]thiophene-3-carboxylate
- methyl 2-(5-chlorothiophene-2-carboxamido)thiophene-3-carboxylate
- 864940-41-0
- CHEMBL1511770
- SR-01000011698
- F1358-0123
- MLS000686098
- MLS000103249
- HMS2258M13
- SR-01000011698-1
- Inchi： 1S/C11H8ClNO3S2/c1-16-11(15)6-4-5-17-10(6)13-9(14)7-2-3-8(12)18-7/h2-5H,1H3,(H,13,14)
- InChI Key： KHWXWKRNQJVKFC-UHFFFAOYSA-N
- SMILES： ClC1=CC=C(C(NC2=C(C(=O)OC)C=CS2)=O)S1

Computed Properties

Exact Mass: 300.9634132g/mol
Monoisotopic Mass: 300.9634132g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 18
Rotatable Bond Count: 4
Complexity: 342
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.2
Topological Polar Surface Area: 112Å²

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Life Chemicals	F1358-0123-2μmol	methyl 2-(5-chlorothiophene-2-amido)thiophene-3-carboxylate	864940-41-0	90%+	2μl	$57.0	2023-05-17
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